Cas no 22383-86-4 (2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde)

• Product Name: 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde
• CAS No: 22383-86-4
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 250786
• PubChem ID: 11550162
• Update Time: 2025-05-20

2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-hydroxy-3,4-dimethoxy-6-methyl-
• 2-HYDROXY-3,4-DIMETHOXY-6-METHYLBENZALDEHYDE
• 2-Hydroxy-3,4-dimethoxy-6-methyl-benzaldehyd
• 2-hydroxy-3,4-dimethoxy-6-methyl-benzaldehyde
• Benzaldehyde,2-hydroxy-3,4-dimethoxy-6-methyl
• 22383-86-4
• SCHEMBL12841729
• AKOS006228535
• FT-0706062
• 2-hydroxy-3,4-dimethoxy-6-methylbenzaldehyde, AldrichCPR
• DTXSID60468400
• DA-07970
• 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde

• Inchi： 1S/C10H12O4/c1-6-4-8(13-2)10(14-3)9(12)7(6)5-11/h4-5,12H,1-3H3
• InChI Key： PNRCENGTZYOIQK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C=O)=C(C)C=C1OC)O

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 314.1°Cat760mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.561
• PSA: 55.76000
• LogP: 1.53030

2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde

Introduction to 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde (CAS No. 22383-86-4)

2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde (CAS No. 22383-86-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and natural product research. This compound, also known as vanillic aldehyde, is characterized by its unique structural features, including a hydroxyl group, two methoxy groups, and a methyl group attached to the benzene ring. These functional groups contribute to its diverse chemical reactivity and potential biological activities.

The chemical structure of 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde can be represented as C10H12O4. It is a white to off-white crystalline solid with a characteristic aromatic odor. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility properties make it suitable for various applications in both laboratory and industrial settings.

In recent years, the study of 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde has expanded beyond its traditional use as a synthetic intermediate. Researchers have explored its potential biological activities and therapeutic applications. One notable area of interest is its antioxidant properties. Studies have shown that this compound exhibits strong antioxidant activity, which can be attributed to the presence of the hydroxyl and methoxy groups on the benzene ring. These groups can effectively scavenge free radicals and protect cells from oxidative damage.

Beyond its antioxidant properties, 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases.

The potential anticancer properties of 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde have also been explored. Research has shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, studies have reported that the compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to play a crucial role in cancer development and progression.

In addition to its biological activities, 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde has been used as a starting material for the synthesis of more complex molecules with diverse applications. For instance, it serves as an important intermediate in the synthesis of natural products and pharmaceuticals. Its reactivity with various functional groups allows chemists to introduce additional functionalities or modify existing ones, thereby expanding its utility in drug discovery and development.

The synthesis of 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde can be achieved through several routes. One common method involves the oxidation of 2-hydroxy-3,4-dimethoxytoluene using an oxidizing agent such as potassium permanganate or sodium periodate. Another approach involves the condensation of vanillin with formaldehyde followed by oxidation to form the aldehyde group. These synthetic methods provide researchers with flexible options to produce the compound on both small and large scales.

The safety profile of 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde is an important consideration for its use in various applications. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to prevent exposure and ensure safe storage conditions. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde (CAS No. 22383-86-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and natural product research. Its unique chemical structure endows it with valuable properties such as antioxidant activity, anti-inflammatory effects, and potential anticancer properties. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, making it an exciting area of study for scientists and researchers worldwide.